Cas no 1260798-98-8 (2-methyl-5-(piperidin-3-yl)phenol)

• Product Name: 2-methyl-5-(piperidin-3-yl)phenol
• CAS No: 1260798-98-8
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6156683
• PubChem ID: 18448481
• Update Time: 2025-05-21

2-methyl-5-(piperidin-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(piperidin-3-yl)phenol
• EN300-1825952
• 1260798-98-8

• Inchi： 1S/C12H17NO/c1-9-4-5-10(7-12(9)14)11-3-2-6-13-8-11/h4-5,7,11,13-14H,2-3,6,8H2,1H3
• InChI Key： QCZIYHPFEWELIM-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=CC(=C1)C1CNCCC1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-methyl-5-(piperidin-3-yl)phenol

2-Methyl-5-(Piperidin-3-yl)Phenol: A Comprehensive Overview

The compound with CAS No. 1260798-98-8, commonly referred to as 2-methyl-5-(piperidin-3-yl)phenol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a phenolic group with a piperidine ring and a methyl substituent. The phenolic group contributes to its hydroxyl functionality, while the piperidine ring introduces nitrogen into the structure, enhancing its potential for various applications.

Recent studies have highlighted the importance of 2-methyl-5-(piperidin-3-yl)phenol in drug discovery. Researchers have explored its role as a potential lead compound for developing new pharmaceutical agents. The molecule's ability to interact with various biological targets, such as enzymes and receptors, makes it a valuable candidate for therapeutic interventions. For instance, investigations into its anti-inflammatory and antioxidant properties have shown promising results, suggesting its potential use in treating conditions like neurodegenerative diseases and cardiovascular disorders.

The synthesis of 2-methyl-5-(piperidin-3-yl)phenol has been optimized through advanced methodologies. One notable approach involves the use of palladium-catalyzed coupling reactions, which allow for precise control over the molecule's structure. This method not only enhances the yield but also ensures high purity, making it suitable for large-scale production. The incorporation of methyl groups and piperidine rings during synthesis plays a crucial role in determining the compound's physicochemical properties, such as solubility and stability.

In terms of applications, 2-methyl-5-(piperidin-3-yl)phenol has found utility in the development of advanced materials. Its ability to form stable complexes with metal ions has led to its use in creating coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties, such as high surface area and selective adsorption capabilities, making them ideal for gas storage and catalysis applications.

Moreover, the compound's electronic properties have been leveraged in the field of optoelectronics. Studies have demonstrated that 2-methyl-5-(piperidin-3-yl)phenol can be incorporated into organic light-emitting diodes (OLEDs) to improve their efficiency and stability. The molecule's ability to facilitate charge transport within these devices is attributed to its conjugated system and nitrogen-containing piperidine ring.

From an environmental perspective, researchers have explored the biodegradability of 2-methyl-5-(piperidin-3-yl)phenol to assess its potential impact on ecosystems. Initial findings indicate that the compound undergoes rapid microbial degradation under aerobic conditions, reducing concerns about its persistence in the environment.

In conclusion, 2-methyl-5-(piperidin-3-yLphenol is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both scientific and industrial sectors.